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Compound of Interest

Compound Name: MK-7145

Cat. No.: B8288217 Get Quote

Welcome to the technical support center for MK-7145. This resource is designed to assist

researchers, scientists, and drug development professionals in successfully preparing and

handling aqueous solutions of MK-7145, with a focus on preventing precipitation to ensure

experimental accuracy and reproducibility.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of MK-7145?

A1: For preparing a stock solution, Dimethyl Sulfoxide (DMSO) is recommended. MK-7145 is

soluble in DMSO at a concentration of 10 mM.[1]

Q2: What is the aqueous solubility of MK-7145?

A2: The R,R-isomer of MK-7145 has an aqueous solubility of at least 1 mg/mL.[2] However, it

is important to note that the meso-isomer of a related compound showed significantly lower

aqueous solubility.[2] Therefore, ensuring the correct isomeric form is crucial for achieving the

desired solubility.

Q3: I am observing precipitation when diluting my DMSO stock solution into an aqueous buffer.

What could be the cause and how can I prevent it?

A3: Precipitation upon dilution of a DMSO stock into an aqueous buffer is a common issue for

many poorly soluble compounds. This typically occurs when the concentration of the compound
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in the final aqueous solution exceeds its solubility limit. Here are some common causes and

troubleshooting tips:

Final Concentration is Too High: The most likely cause is that the final concentration of MK-
7145 in your aqueous buffer is above its solubility limit of approximately 1 mg/mL.

Insufficient Mixing: Ensure rapid and thorough mixing when adding the DMSO stock to the

aqueous buffer. This can be achieved by vortexing or stirring the buffer while adding the

stock solution.

Temperature Effects: Solubility can be temperature-dependent. Ensure your buffer is at the

experimental temperature before adding the MK-7145 stock solution.

Use of Co-solvents: For in vivo studies, a formulation containing propylene glycol and

polysorbate 80 has been used to aid solubility. While not a standard aqueous buffer, this

indicates that co-solvents can be effective.

Q4: Are there any recommended formulation strategies for in vivo studies?

A4: Yes, for intravenous administration, a solution of MK-7145 has been prepared in a mixture

of propylene glycol, polysorbate 80, and water. This suggests that a vehicle containing co-

solvents and surfactants can be an effective strategy for maintaining solubility for in vivo

applications.
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Issue Potential Cause Recommended Solution

Precipitation upon initial

dissolution in DMSO

Compound is not the R,R-

isomer or has degraded.

Verify the certificate of analysis

for the compound to confirm its

identity and purity. Ensure

proper storage conditions have

been maintained.

Precipitation immediately after

dilution in aqueous buffer

The final concentration

exceeds the aqueous solubility

limit.

Reduce the final concentration

of MK-7145 in the aqueous

solution to below 1 mg/mL.

Inadequate mixing.

Add the DMSO stock solution

to the aqueous buffer while the

buffer is being vortexed or

stirred vigorously.

Precipitation observed over

time in the aqueous solution

The compound is unstable in

the aqueous buffer.

Prepare fresh aqueous

solutions of MK-7145

immediately before each

experiment. Avoid long-term

storage of aqueous solutions.

The buffer composition is

incompatible.

If possible, try adjusting the pH

of the buffer. The solubility of

compounds with ionizable

groups can be pH-dependent.

Quantitative Data Summary
Parameter Value Reference

Solubility in DMSO 10 mM [1]

Aqueous Solubility (R,R-

isomer)
≥ 1 mg/mL [2]

Molecular Weight 466.53 g/mol [1]
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Protocol 1: Preparation of a 10 mM MK-7145 Stock Solution in DMSO

Materials:

MK-7145 (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Procedure:

1. Weigh out the desired amount of MK-7145 powder using a calibrated balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.665 mg of MK-7145.

2. Transfer the weighed powder to a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10

mM. For 4.665 mg of MK-7145, add 1 mL of DMSO.

4. Vortex the solution until the MK-7145 is completely dissolved. Gentle warming (e.g., in a

37°C water bath) may be used to aid dissolution, but be cautious of potential degradation.

5. Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Protocol 2: Preparation of an Aqueous Working Solution of MK-7145

Materials:

10 mM MK-7145 stock solution in DMSO

Desired aqueous buffer (e.g., Phosphate Buffered Saline - PBS)

Sterile conical tubes or vials
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Vortex mixer or magnetic stirrer

Procedure:

1. Determine the final concentration of MK-7145 required for your experiment. Ensure this

concentration is below the aqueous solubility limit of 1 mg/mL (approximately 2.14 mM).

2. Add the required volume of the aqueous buffer to a sterile tube.

3. While vigorously vortexing or stirring the buffer, add the calculated volume of the 10 mM

MK-7145 DMSO stock solution dropwise. For example, to prepare 1 mL of a 100 µM

working solution, add 10 µL of the 10 mM stock to 990 µL of buffer.

4. Continue to vortex or stir for a few minutes to ensure complete mixing.

5. Visually inspect the solution for any signs of precipitation. If precipitation is observed,

consider reducing the final concentration.

6. Use the freshly prepared aqueous working solution immediately for your experiment.

Visual Guides

Stock Solution Preparation Aqueous Working Solution Preparation

Weigh MK-7145 Powder Add Anhydrous DMSO Vortex to Dissolve Store at -20°C / -80°C Prepare Aqueous Buffer Add Stock to Buffer
(while vortexing) Use Immediately

Click to download full resolution via product page

Caption: Experimental workflow for preparing MK-7145 solutions.
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Caption: Troubleshooting logic for precipitation issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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